Cas no 866538-73-0 (1,2-Difluoro-4-(isocyanatomethyl)benzene)

• Product Name: 1,2-Difluoro-4-(isocyanatomethyl)benzene
• CAS No: 866538-73-0
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• MDL: MFCD18269786
• CID: 4524497
• PubChem ID: 63109950
• Update Time: 2025-04-24

1,2-Difluoro-4-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Difluoro-4-(isocyanatomethyl)benzene
• AKOS012410995
• Benzene, 1,2-difluoro-4-(isocyanatomethyl)-
• 866538-73-0
• SCHEMBL21223903
• 831-386-6
• RJB53873
• EN300-245509

• MDL： MFCD18269786
• Inchi： 1S/C8H5F2NO/c9-7-2-1-6(3-8(7)10)4-11-5-12/h1-3H,4H2
• InChI Key： DIZUMMHPEYKKJL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CN=C=O)F

Computed Properties

• Exact Mass: 169.03392011g/mol
• Monoisotopic Mass: 169.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes